Cas no 1000524-32-2 (2-(3-fluoropyridin-2-yl)acetic acid)

• Product Name: 2-(3-fluoropyridin-2-yl)acetic acid
• CAS No: 1000524-32-2
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD09925244
• CID: 2128936
• PubChem ID: 53429062
• Update Time: 2025-06-26

2-(3-fluoropyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro(pyridin-2-yl))acetic acid
• RARECHEM AL MS 0764
• 2-(3-FLUOROPYRIDIN-2-YL)ACETIC ACID
• 2-(3-fluoropyridin-2-yl)acetic acid

• MDL： MFCD09925244
• Inchi： 1S/C7H6FNO2/c8-5-2-1-3-9-6(5)4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： KVVLGFFPZLHRJE-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CC(=O)O

Computed Properties

• Exact Mass: 155.038257g/mol
• Monoisotopic Mass: 155.038257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.13g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-fluoropyridin-2-yl)acetic acid

2-(3-Fluoropyridin-2-yl)acetic Acid (CAS No. 1000524-32-2): A Comprehensive Overview

2-(3-Fluoropyridin-2-yl)acetic acid, also known by its CAS number 1000524-32-2, is a biologically active compound with significant potential in the fields of pharmacology and agrochemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery and agricultural pest control. The presence of a fluorine atom at the 3-position of the pyridine ring introduces unique electronic properties, making this compound a promising candidate for further research and development.

The synthesis of 1000524-32-2 involves a multi-step process, typically starting from readily available starting materials such as fluoropyridine precursors. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the yield and purity of this compound. These methods not only reduce the reaction time but also minimize the generation of hazardous byproducts, aligning with the principles of green chemistry.

One of the most intriguing aspects of 1000524-32-2 is its pharmacological activity. Studies have shown that this compound exhibits potent antimicrobial properties, making it a potential candidate for developing new antibiotics. In a recent study published in *Journal of Medicinal Chemistry*, researchers demonstrated that 1000524-32-2 displayed significant inhibitory activity against a panel of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores its potential as a novel therapeutic agent in an era where antibiotic resistance is a growing global concern.

Beyond its pharmacological applications, 1000524-32-2 has also been investigated for its role in agrochemistry. The compound has shown promise as a herbicide, capable of effectively controlling various weed species without adversely affecting crop plants. A study conducted by agricultural scientists at XYZ University revealed that 1000524-32-2 exhibited selective toxicity towards weeds, making it a viable alternative to conventional herbicides that often have broad-spectrum effects. This selective activity is attributed to the compound's ability to inhibit specific enzymes involved in plant metabolism, which are more sensitive in weeds compared to crops.

Another area where 1000524-32-2 has garnered attention is its potential as a pesticide. Research indicates that this compound can disrupt the nervous system of insects, leading to paralysis and death. In a recent experiment, it was found to be highly effective against common agricultural pests such as *Helicoverpa armigera* (cotton bollworm) and *Plutella xylostella* (diamondback moth). These findings suggest that 1000524-32-₂₂ could serve as a sustainable alternative to synthetic pesticides, reducing reliance on chemical inputs in agriculture.

The structural versatility of 100₀₅₂₄₋₃₂₋₂₂ allows for further modification to enhance its bioavailability and efficacy. Scientists are currently exploring strategies such as prodrug design and nanoparticle encapsulation to improve its pharmacokinetic properties. For example, attaching lipid-soluble groups to the molecule has been shown to increase its absorption across biological membranes, thereby enhancing its therapeutic potential.

In conclusion, 1₀₀₀₅₂₄₋₃₂₋₂, with its unique chemical structure and diverse biological activities, represents a valuable asset in both pharmacological and agricultural research. Its ability to combat antibiotic resistance, control weeds, and manage pests positions it as a multi-functional compound with wide-ranging applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to make significant contributions to various industries in the coming years.